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Compound of Interest

Compound Name: 1,2-Diheptadecanoyl-rac-glycerol

Cat. No.: B3026050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,2-Diheptadecanoyl-rac-glycerol is a high-purity diacylglycerol (DAG) that serves as a

critical component in lipid research and as a standard in lipidomics. Composed of a glycerol

backbone esterified with two heptadecanoic acid chains at the sn-1 and sn-2 positions, its

physicochemical properties are fundamental to its application in biological and pharmaceutical

studies. This technical guide provides a comprehensive overview of the known

physicochemical characteristics of 1,2-Diheptadecanoyl-rac-glycerol, detailed experimental

protocols for their determination, and visualizations of its role in cellular signaling and

experimental workflows.

Physicochemical Properties
The physicochemical properties of 1,2-Diheptadecanoyl-rac-glycerol are crucial for its

handling, storage, and application in experimental settings. While some specific experimental

values are not readily available in the literature, reasonable estimations can be made based on

its structure and data from analogous compounds.

General Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3026050?utm_src=pdf-interest
https://www.benchchem.com/product/b3026050?utm_src=pdf-body
https://www.benchchem.com/product/b3026050?utm_src=pdf-body
https://www.benchchem.com/product/b3026050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name
1,2-Diheptadecanoyl-rac-

glycerol
-

Synonyms
1,2-Diheptadecanoin,

DG(17:0/17:0/0:0)
[1][2]

CAS Number 98896-81-2 [1]

Molecular Formula C₃₇H₇₂O₅ [1]

Molecular Weight 597.0 g/mol [1]

Physical State Solid [1]

Thermal Properties
Property Value Notes

Melting Point Estimated: 56-58 °C

This is an estimate based on

the melting point of the

corresponding triacylglycerol,

1,2,3-Triheptadecanoyl-rac-

glycerol. Generally, the melting

point of 1,2-diacylglycerols is

similar to that of

triacylglycerols with the same

fatty acid composition[3].

Boiling Point Data not available

Due to its high molecular

weight and thermal lability, it is

expected to decompose at

high temperatures.

Solubility
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Solvent Solubility Notes

Non-polar organic solvents

(e.g., Chloroform, Hexane)
Expected to be soluble

Based on the general solubility

of lipids.

Polar aprotic solvents (e.g.,

DMF, DMSO)
Expected to be soluble

Based on data for similar

diacylglycerols like 1,2-

Dipentadecanoyl-rac-glycerol.

Polar protic solvents (e.g.,

Ethanol)

Expected to be sparingly

soluble

Based on data for similar

diacylglycerols.

Water Insoluble Consistent with its lipid nature.

Partition Coefficient
Property Value Notes

logP (Octanol/Water) Data not available

As a highly lipophilic molecule,

it is expected to have a high

positive logP value. This can

be predicted using

computational methods such

as QSAR or physics-based

approaches[4][5][6].

Experimental Protocols
The following are detailed methodologies for determining the key physicochemical properties of

1,2-Diheptadecanoyl-rac-glycerol.

Determination of Melting Point (Capillary Method)
This protocol is a standard method for determining the melting point of solid fats and lipids.[7]

[8][9][10][11]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8689685/
https://pubmed.ncbi.nlm.nih.gov/25382374/
https://www.mdpi.com/1420-3049/28/2/801
https://www.benchchem.com/product/b3026050?utm_src=pdf-body
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of 1,2-Diheptadecanoyl-rac-glycerol is finely

powdered using a mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end to

a height of 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.

Melting Point Determination:

A rapid heating rate is initially used to determine an approximate melting range.

The apparatus is allowed to cool to at least 15°C below the approximate melting point.

A new sample is heated slowly, at a rate of 1-2°C per minute, through the expected

melting range.

Data Recording: The temperature at which the first droplet of liquid appears is recorded as

the onset of melting, and the temperature at which the entire sample becomes a clear liquid

is the completion of melting. The melting point is reported as this range.

Determination of Solubility (Qualitative)
This protocol provides a general method for assessing the solubility of lipids in various

solvents.[12][13][14][15][16]

Materials:
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1,2-Diheptadecanoyl-rac-glycerol

A selection of solvents (e.g., water, ethanol, chloroform, hexane, DMF, DMSO)

Test tubes and rack

Vortex mixer

Pipettes

Procedure:

Sample Preparation: A small, accurately weighed amount of 1,2-Diheptadecanoyl-rac-
glycerol (e.g., 1 mg) is placed into separate, labeled test tubes.

Solvent Addition: A fixed volume of each solvent (e.g., 1 mL) is added to the corresponding

test tube.

Mixing: The test tubes are vortexed vigorously for 1-2 minutes to ensure thorough mixing.

Observation: The tubes are allowed to stand at room temperature, and the solubility is

observed.

Soluble: A clear, homogeneous solution is formed.

Sparingly Soluble: A cloudy suspension or a small amount of undissolved solid remains.

Insoluble: The solid remains undissolved, or two distinct phases are present.

Reporting: The solubility is reported qualitatively for each solvent at the tested concentration.

Biological and Experimental Context
As a diacylglycerol, 1,2-Diheptadecanoyl-rac-glycerol is an important signaling molecule and

is utilized as an internal standard in lipidomics research.

Diacylglycerol Signaling Pathway
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1,2-Diacylglycerols are key second messengers that activate Protein Kinase C (PKC), a family

of enzymes involved in a multitude of cellular processes.[17][18][19][20][21]
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Caption: Diacylglycerol (DAG) activation of the Protein Kinase C (PKC) signaling pathway.

Experimental Workflow: Lipidomics Analysis
1,2-Diheptadecanoyl-rac-glycerol, containing odd-chain fatty acids, is an ideal internal

standard in lipidomics as it is not naturally abundant in most biological systems.[22][23][24][25]

[26]
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Caption: A typical lipidomics workflow utilizing an internal standard.

Conclusion
1,2-Diheptadecanoyl-rac-glycerol is a valuable tool in lipid research. Understanding its

physicochemical properties is essential for its effective use. This guide provides a summary of

these properties, standardized protocols for their determination, and a contextual

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3026050?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


understanding of its role in cell biology and analytical chemistry. Further experimental

determination of properties such as melting point and logP would be beneficial for the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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